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Compound of Interest

Compound Name: Heptacosanoic acid

Cat. No.: B1205569

For Researchers, Scientists, and Drug Development Professionals

Heptacosanoic acid (C27:0), a very long-chain saturated fatty acid, is emerging as a molecule
of interest in various industrial applications. Its unique physical and chemical properties,
stemming from its long, unbranched hydrocarbon tail, make it a valuable component in
specialty chemicals, cosmetics, and potentially in pharmaceuticals. This document provides
detailed application notes, experimental protocols, and an overview of the current
understanding of heptacosanoic acid's role in industrial chemistry.

Physicochemical Properties

Heptacosanoic acid, also known as carboceric acid, is a white crystalline solid at room
temperature.[1] Its long alkyl chain confers high lipophilicity and a high melting point. These
properties are key to its function in many of its applications.
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Property Value Reference

Molecular Formula C27H5402 [1112]

Molecular Weight 410.72 g/mol [1]

Melting Point 86-88 °C [3]

Boiling Point 458.37°C (estimated) [3]
White to almost white

Appearance [1]
powder/crystal

N Insoluble in water, soluble in
Solubility [4]

organic solvents

Industrial Applications
Lubricants and Greases

Heptacosanoic acid and its derivatives can function as high-performance lubricant additives.
[1] The long, saturated alkyl chain forms a robust lubricating film on metal surfaces, reducing
friction and wear.[5][6] This is particularly valuable in applications requiring high thermal

stability.

Quantitative Performance Data (Representative for Very-Long-Chain Saturated Fatty Acids)

While specific data for heptacosanoic acid is limited, the following table provides
representative values for the performance of very-long-chain fatty acids as lubricant additives.
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Base Oil + VLCFA
(e.g.,

Parameter Base Oil o . Reference

Stearic/Eicosanoic

Acid)
Coefficient of Friction ~0.12 ~0.08 - 0.10 [5]
Wear Scar Diameter

~0.50 ~0.35-0.45 [5]

(mm)
Oxidation Stability
(Pressure Differential
Scanning Calorimetry,  ~180 ~160-170 [5]
Onset Temperature
OC)

Surfactants and Emulsifiers

The salts of heptacosanoic acid, such as sodium or potassium heptacosanoate, can act as
surfactants.[7] The molecule possesses a hydrophilic carboxylate head and a long hydrophobic
tail, allowing it to reduce surface tension and form micelles in solution. These properties are
useful in the formulation of industrial cleaners, emulsifiers, and dispersing agents.

Surfactant Properties of Long-Chain Fatty Acid Salts (Representative Values)
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Property

Description

Typical Values for
Long-Chain Fatty Reference

Acid Salts

Critical Micelle
Concentration (CMC)

The concentration at
which surfactant
molecules begin to
form micelles. Lower
CMC indicates higher

efficiency.

103 to 105 M 8]

Surface Tension at
CMC (mN/m)

The minimum surface
tension achieved at
the CMC.

25 - 40 [8]

Hydrophilic-Lipophilic
Balance (HLB)

A measure of the
degree to which it is
hydrophilic or
lipophilic.

Varies with the cation ]
and formulation.

Cosmetics and Personal Care

In cosmetic formulations, heptacosanoic acid functions as an emollient, thickener, and

emulsion stabilizer.[1] Its high melting point contributes to the consistency and thermal stability

of creams, lotions, and lipsticks.[10] Saturated fatty acids are known to soften the skin and lock

in moisture.[11]

Typical Concentration of Saturated Fatty Acids in Cosmetic Formulations

Product Type Typical Concentration Range (%)
Creams and Lotions 1-10
Lipsticks 5-15
Soaps 10-50
Corrosion Inhibitors
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Heptacosanoic acid and its salts can act as corrosion inhibitors for metals, particularly steel,
in various environments.[12][13] The fatty acid molecules adsorb onto the metal surface,
forming a protective hydrophobic layer that prevents contact with corrosive agents.[14] Odd-
numbered carbon chain fatty acids have been noted for their surprisingly effective corrosion
inhibition.[15]

Potential Pharmaceutical Applications: Anti-
inflammatory Agent

Recent research has explored the role of saturated fatty acids in inflammation. While some
studies suggest that certain saturated fatty acids can induce an inflammatory response through
pathways like the Toll-like receptor 4 (TLR4) signaling cascade, others indicate potential anti-
inflammatory effects under specific conditions.[16][17][18] The precise mechanism of
heptacosanoic acid's inflammatory or anti-inflammatory action is an active area of research.

Pro-inflammatory Signaling Pathway of Saturated Fatty
Acids

The diagram below illustrates the generally accepted pro-inflammatory pathway activated by
some saturated fatty acids.
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Diethyl Malonate

Sample Preparation

(e.g., plasma, tissue)

Forms enolate
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(e.g., Folch method)

Forms alkylated diester
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(e.g., for improved ionization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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